2-(diethylamino)-N-[4-(4-methylphenyl)-2,5-dioxo-1-piperazinyl]acetamide

• Molecular Formula: C17H24N4O3
• Molecular Weight: 332.4 g/mol
• IUPAC Name: 2-(diethylamino)-N-[4-(4-methylphenyl)-2,5-dioxopiperazin-1-yl]acetamide
• InChI: InChI=1S/C17H24N4O3/c1-4-19(5-2)10-15(22)18-21-12-16(23)20(11-17(21)24)14-8-6-13(3)7-9-14/h6-9H,4-5,10-12H2,1-3H3,(H,18,22)
• InChI Key: IZTHZIWMLNLAMM-UHFFFAOYSA-N
• SMILES: CCN(CC)CC(=O)NN1CC(=O)N(CC1=O)C2=CC=C(C=C2)C

Description

2-(diethylamino)-N-[4-(4-methylphenyl)-2,5-dioxo-1-piperazinyl]acetamide, also known as MDPV, is a synthetic cathinone that has been gaining attention in the scientific community due to its potential for abuse and its effects on the central nervous system. MDPV is a white, crystalline powder that is often sold as a designer drug and has been associated with numerous cases of overdose and death.

Mechanism of Action

2-(diethylamino)-N-[4-(4-methylphenyl)-2,5-dioxo-1-piperazinyl]acetamide acts as a reuptake inhibitor of dopamine and norepinephrine, preventing these neurotransmitters from being taken back up into the presynaptic neuron and leading to increased levels in the synaptic cleft. This leads to increased activation of postsynaptic receptors and a potent stimulant effect.
Biochemical and Physiological Effects:
2-(diethylamino)-N-[4-(4-methylphenyl)-2,5-dioxo-1-piperazinyl]acetamide has been shown to have a number of biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature, as well as decreased appetite and increased locomotor activity. These effects are thought to be mediated by the drug's actions on the central nervous system.

Advantages and Limitations for Lab Experiments

2-(diethylamino)-N-[4-(4-methylphenyl)-2,5-dioxo-1-piperazinyl]acetamide has been used in a number of lab experiments to study its effects on the central nervous system and its potential as a treatment for various disorders. However, the drug's potential for abuse and its associated health risks make it a challenging compound to work with. Additionally, the lack of standardized dosing and administration protocols can make it difficult to compare results across studies.

Future Directions

There are a number of potential future directions for research on 2-(diethylamino)-N-[4-(4-methylphenyl)-2,5-dioxo-1-piperazinyl]acetamide, including studies on its long-term effects on the brain and its potential as a treatment for various disorders. Additionally, research on the development of safer and more effective compounds with similar mechanisms of action could lead to new treatments for a variety of conditions.

Synthesis Methods

2-(diethylamino)-N-[4-(4-methylphenyl)-2,5-dioxo-1-piperazinyl]acetamide can be synthesized through a multi-step process that involves the reaction of piperazine with 4-methylpropiophenone, followed by the addition of diethylamine and acetic anhydride. The resulting product is then purified through recrystallization to obtain pure 2-(diethylamino)-N-[4-(4-methylphenyl)-2,5-dioxo-1-piperazinyl]acetamide.

Scientific Research Applications

2-(diethylamino)-N-[4-(4-methylphenyl)-2,5-dioxo-1-piperazinyl]acetamide has been used in scientific research to study its effects on the central nervous system and its potential as a treatment for various disorders. Studies have shown that 2-(diethylamino)-N-[4-(4-methylphenyl)-2,5-dioxo-1-piperazinyl]acetamide acts as a potent reuptake inhibitor of dopamine and norepinephrine, leading to increased levels of these neurotransmitters in the brain. This effect has been linked to the drug's stimulant properties and its potential for abuse.